Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate
Overview
Description
Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate, also known as AITC, is a chemical compound that has been used in scientific research for various purposes. This chemical compound is a derivative of thiazole, which is a heterocyclic organic compound that contains both nitrogen and sulfur atoms in its ring structure. AITC has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate involves its binding to GPCRs, such as TAAR1, which are expressed in various tissues, including the brain. Binding of this compound to TAAR1 leads to the activation of intracellular signaling pathways, including the cAMP pathway, which leads to the modulation of neuronal activity and behavior. This compound has also been shown to modulate the release of dopamine in the brain, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
This compound has been shown to modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. This compound has also been shown to modulate the activity of various ion channels, including the transient receptor potential (TRP) channels, which are involved in the regulation of sensory perception and pain. Additionally, this compound has been shown to modulate the activity of various enzymes, including monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate has several advantages for use in lab experiments, including its high potency and selectivity for TAAR1. Additionally, this compound is stable and can be easily synthesized using various methods. However, this compound has several limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
For research on Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate include the development of more selective and potent TAAR1 ligands for use in various applications, including the treatment of psychiatric disorders and addiction. Additionally, further research is needed to elucidate the mechanisms of action of this compound and its effects on various neurotransmitter systems and ion channels. Finally, future research should focus on the potential therapeutic applications of this compound in the treatment of various neurological and psychiatric disorders.
Scientific Research Applications
Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate has been used in scientific research for various purposes, including its use as a ligand for G protein-coupled receptors (GPCRs), such as the trace amine-associated receptor 1 (TAAR1). This compound has also been used to study the effects of GPCR ligands on neuronal activity and behavior in animal models. Additionally, this compound has been used to study the effects of GPCR ligands on the regulation of dopamine release in the brain.
properties
IUPAC Name |
ethyl 4-methyl-2-(propan-2-ylamino)-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2S/c1-5-14-9(13)8-7(4)12-10(15-8)11-6(2)3/h6H,5H2,1-4H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBPBGCZFCHQGBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201181934 |
Source
|
| Record name | Ethyl 4-methyl-2-[(1-methylethyl)amino]-5-thiazolecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201181934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22900-85-2 |
Source
|
| Record name | Ethyl 4-methyl-2-[(1-methylethyl)amino]-5-thiazolecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22900-85-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-methyl-2-[(1-methylethyl)amino]-5-thiazolecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201181934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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